Cas no 2680714-24-1 (2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680714-24-1
• MF: C₁₃H₂₃N₃O₄
• MW: 285.339423418045
• CID: 5631817
• PubChem ID: 165918041
• Update Time: 2025-10-28

2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-methylpiperazin-1-yl)ethyl][(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-28287094
• 2680714-24-1
• 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H23N3O4/c1-3-10-20-13(19)16(11-12(17)18)9-8-15-6-4-14(2)5-7-15/h3H,1,4-11H2,2H3,(H,17,18)
• InChI Key： OLEOZHRNPAAZTQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(=O)O)CCN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 285.16885622g/mol
• Monoisotopic Mass: 285.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid

2-{2-(4-Methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2680714-24-1, known as 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperazine ring, an acetic acid moiety, and a propenoyloxy group, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly in the development of agents targeting various biological pathways. The presence of the 4-methylpiperazin-1-yl group in this compound suggests that it may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the propenoyloxy group introduces a degree of flexibility and reactivity, which could enhance its interaction with biological targets.

One of the most promising aspects of this compound is its potential as a modulator of cellular signaling pathways. Emerging research indicates that it may interfere with key enzymes or receptors involved in processes such as inflammation, apoptosis, and angiogenesis. For instance, studies have shown that analogs of this compound can inhibit the activity of certain kinases, making them valuable tools in the fight against cancer and other proliferative diseases.

The synthesis of 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The use of advanced techniques such as amide bond formation and stereo-selective synthesis ensures the production of a high-quality product with precise structural integrity. This level of precision is critical for maintaining the compound's bioactivity and ensuring its safety for potential therapeutic use.

In terms of applications, this compound has shown particular promise in the development of anti-inflammatory agents and neuroprotective drugs. Preclinical studies have demonstrated its ability to reduce inflammation in animal models, suggesting that it could be a viable option for treating conditions such as arthritis or neurodegenerative diseases. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for targeting central nervous system disorders.

Another area where this compound has shown potential is in the field of personalized medicine. By leveraging advancements in genomics and proteomics, researchers are exploring how this compound can be tailored to individual patient needs. For example, ongoing clinical trials are investigating its efficacy in treating patients with specific genetic mutations that render them more susceptible to certain diseases.

It is also worth noting that the development of this compound has been made possible by cutting-edge research tools and technologies. Techniques such as computational modeling, high-throughput screening, and mass spectrometry have played pivotal roles in understanding its structure-function relationships and optimizing its pharmacokinetic profile.

In conclusion, 2-{2-(4-methylpiperazin-1-yl)ethyl(prop-2-en-1-yloxy)carbonylamino}acetic acid represents a significant advancement in medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to make a meaningful impact on the field of drug discovery.